Cas no 89434-20-8 (2-Heptanone, 1-(dibutylamino)-)
89434-20-8 structure
Product Name:2-Heptanone, 1-(dibutylamino)-
CAS No:89434-20-8
MF:C15H31NO
MW:241.412744760513
CID:600995
PubChem ID:71324155
Update Time:2025-04-19
2-Heptanone, 1-(dibutylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptanone, 1-(dibutylamino)-
- 1-(dibutylamino)heptan-2-one
- DTXSID90753659
- 89434-20-8
-
- Inchi: 1S/C15H31NO/c1-4-7-10-11-15(17)14-16(12-8-5-2)13-9-6-3/h4-14H2,1-3H3
- InChI Key: SYHPKPICTPEFII-UHFFFAOYSA-N
- SMILES: O=C(CCCCC)CN(CCCC)CCCC
Computed Properties
- Exact Mass: 241.240564612g/mol
- Monoisotopic Mass: 241.240564612g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 20.3Ų
2-Heptanone, 1-(dibutylamino)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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